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Compound of Interest

Compound Name: Vitamin B2 aldehyde

Cat. No.: B1220549 Get Quote

Essential Safety and Handling Guide for Vitamin
B2 Aldehyde
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of Vitamin B2 aldehyde (also known as riboflavin aldehyde). Given the absence of a

specific Safety Data Sheet (SDS) for Vitamin B2 aldehyde, this document combines the

known safety profile of its parent compound, Riboflavin (Vitamin B2), with the general hazards

associated with aliphatic aldehydes to establish a comprehensive safety protocol.

Personal Protective Equipment (PPE)
When handling Vitamin B2 aldehyde, a comprehensive approach to personal protection is

critical. The following PPE is recommended to minimize exposure and ensure user safety.
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PPE Category Item Specification

Eye Protection Safety Goggles or Face Shield

Chemical splash goggles are

mandatory. A face shield

should be worn in addition to

goggles when there is a

significant risk of splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are the minimum

requirement. For prolonged

contact or when handling

larger quantities, double-

gloving or using thicker,

chemical-resistant gloves is

recommended.

Body Protection Laboratory Coat

A full-length laboratory coat

should be worn to protect skin

and personal clothing.

Respiratory Protection NIOSH-approved Respirator

A respirator is required when

handling the powder form to

avoid inhalation of dust

particles.[1] In cases of

potential vapor or aerosol

generation, a respirator

suitable for organic vapors

should be used.

Operational Plan: Safe Handling Procedures
Adherence to a strict operational protocol is essential to minimize risks during the handling of

Vitamin B2 aldehyde.

Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid form or creating solutions.[2][3]
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Ensure that an eyewash station and safety shower are readily accessible.[2]

Remove all sources of ignition, as many aliphatic aldehydes are flammable.[4][5]

Handling:

Avoid direct contact with the skin, eyes, and clothing.[3][6]

Do not inhale dust or vapors.[1][6]

Use non-sparking tools when handling the solid material to prevent ignition of dust, which

can be a potential explosion hazard.[3][4]

Keep the container tightly closed when not in use.[6]

Spill Management:

In case of a spill, evacuate non-essential personnel from the area.

For small spills, absorb the material with an inert absorbent (e.g., sand, vermiculite) and

place it in a sealed container for disposal.

For larger spills, contain the spill and follow institutional and local regulations for

hazardous material cleanup.

Ensure adequate ventilation during cleanup.

Disposal Plan
Proper disposal of Vitamin B2 aldehyde and its waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Characterization: Due to the aldehyde functional group, waste containing Vitamin B2
aldehyde should be considered hazardous.

Neutralization: Aldehyde waste should be neutralized before disposal. Commercially

available aldehyde neutralizing agents can be used.[7][8][9] These products typically convert
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aldehydes into non-hazardous waste that may be suitable for drain or solid waste disposal,

depending on local regulations.[7][8][9]

Disposal:

Never dispose of untreated aldehyde waste down the drain.[10]

After neutralization, consult your institution's environmental health and safety (EHS) office

and local regulations to determine the appropriate disposal method.[10]

Dispose of contaminated PPE and other solid waste in a designated hazardous waste

container.

Quantitative Data
While specific quantitative toxicity data for Vitamin B2 aldehyde is not readily available, the

following table provides relevant information for the parent compound, Riboflavin, and general

information for aliphatic aldehydes.
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Substance CAS Number Molecular Formula
Potential Health
Effects

Vitamin B2 Aldehyde 59224-04-3 C17H18N4O6

May cause skin, eye,

and respiratory

irritation based on the

aldehyde group.[5][11]

[12]

Riboflavin (Vitamin

B2)
83-88-5 C17H20N4O6

May cause eye, skin,

and respiratory tract

irritation.[13]

Considered low

hazard with normal

industrial handling.[13]

Aliphatic Aldehydes

(General)
Varies Varies

Eye and skin irritants.

[11] Some are

suspected

carcinogens.[5][11]

Many are flammable

and can form

explosive peroxides.

[11]

Experimental Workflow for Safe Handling

Preparation Handling Disposal

1. Don PPE 2. Work in Fume Hood 3. Locate Safety Equipment 4. Handle with Care 5. Manage Spills 6. Collect Waste 7. Neutralize Aldehyde 8. Dispose per Regulations

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.iloencyclopaedia.org/part-xviii-10978/guide-to-chemicals/item/1031-aldehydes-and-ketals
https://en.wikisource.org/wiki/Aliphatic_Aldehydes_(2018)
https://acrosschem.com/wp-content/uploads/2021/11/Riboflavin-80-MSDS.pdf
https://employees.delta.edu/facilities/_safety-data-sheets/_archive/riboflavin-fisher-.htm.pdf
https://employees.delta.edu/facilities/_safety-data-sheets/_archive/riboflavin-fisher-.htm.pdf
https://en.wikisource.org/wiki/Aliphatic_Aldehydes_(2018)
https://www.iloencyclopaedia.org/part-xviii-10978/guide-to-chemicals/item/1031-aldehydes-and-ketals
https://en.wikisource.org/wiki/Aliphatic_Aldehydes_(2018)
https://en.wikisource.org/wiki/Aliphatic_Aldehydes_(2018)
https://www.benchchem.com/product/b1220549?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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